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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B15568900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of GSK137647A, a

selective G protein-coupled receptor 120 (GPR120/FFA4) agonist, in in vivo mouse studies.

The following sections detail recommended dosages, experimental protocols, and the

underlying signaling pathways.

Quantitative Data Summary
The administration of GSK137647A in mouse models has been predominantly documented in

the context of inflammatory conditions, particularly colitis. The following table summarizes the

dosage and administration details from a key study.
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Parameter Details Mouse Model Reference

Dosage 1 mg/kg body weight DSS-induced colitis [1][2][3]

Administration Route
Intraperitoneal (i.p.)

injection
DSS-induced colitis [1][2][3]

Frequency Twice daily DSS-induced colitis [1][2][3]

Duration

4 days (from day 3 to

day 6 post-DSS

induction)

DSS-induced colitis [1][2]

Vehicle

Not explicitly stated

for GSK137647A.

General

recommendation:

Sterile, pH-balanced

saline or a suitable

solubilizing agent like

DMSO, followed by

dilution in saline or

corn oil. A thorough

literature search for

vehicle compatibility is

recommended.

N/A

Signaling Pathway of GSK137647A
GSK137647A is an agonist for the GPR120 receptor, also known as Free Fatty Acid Receptor

4 (FFAR4). Upon binding, it activates downstream signaling cascades that are primarily

involved in anti-inflammatory and metabolic regulation. The activation of GPR120 by

GSK137647A leads to the engagement of two main signaling arms: the Gαq/11 pathway and

the β-arrestin-2 pathway. These pathways ultimately result in the inhibition of pro-inflammatory

signaling cascades such as NF-κB, JNK, and p38 MAPK.
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Caption: GPR120 signaling cascade initiated by GSK137647A.

Experimental Protocols
The following protocols provide a general framework for conducting in vivo mouse studies with

GSK137647A, with a focus on a colitis model. These should be adapted based on specific

experimental needs and institutional guidelines.

Materials
GSK137647A

Vehicle (e.g., 10% DMSO in PBS)

Sterile syringes (1 mL) and needles (26-28 gauge)
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Male BALB/c mice (6-8 weeks old, 22-26 g)[1]

Dextran sulfate sodium (DSS) for colitis induction

Standard laboratory equipment for animal handling and monitoring

Experimental Workflow for a DSS-Induced Colitis Model
The following diagram outlines a typical workflow for evaluating the efficacy of GSK137647A in

a DSS-induced colitis mouse model.

Phase 1: Induction

Phase 2: Treatment

Phase 3: Endpoint Analysis

Animal Acclimatization
(1 week)

Baseline Measurements
(Body weight, etc.)

Colitis Induction
(e.g., 4% DSS in drinking water for 7 days)

Randomization into Groups
(Vehicle, GSK137647A)

GSK137647A Administration
(1 mg/kg, i.p., twice daily)

Days 3-6

Daily Monitoring
(Body weight, clinical signs)

Euthanasia
(Day 7)

Colon Tissue Collection

Endpoint Analysis
(Macroscopic score, colon length, MPO activity, histology)
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Caption: Workflow for a GSK137647A in vivo mouse colitis study.

Detailed Protocol for Intraperitoneal (i.p.) Injection
This protocol is a standard procedure for i.p. injections in mice and should be performed by

trained personnel.

Preparation of GSK137647A Solution:

Prepare the dosing solution of GSK137647A in a suitable vehicle. For example, a stock

solution can be made in DMSO and then diluted with sterile PBS to the final concentration.

The final DMSO concentration should be kept low (e.g., <10%) to avoid toxicity.[4]

Ensure the solution is sterile and at room temperature before injection.

Animal Restraint:

Gently restrain the mouse by grasping the loose skin at the scruff of the neck to immobilize

the head and body.

Turn the mouse to expose its abdomen, ensuring the head is slightly lower than the

hindquarters to cause the abdominal organs to shift cranially.

Injection Procedure:

Identify the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent puncturing the bladder or major blood vessels.

Insert a 26-28 gauge needle at a 15-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or

other fluid is aspirated, withdraw the needle and inject at a new site with a fresh needle.

Slowly inject the GSK137647A solution. The maximum recommended injection volume for

a mouse is typically 10 mL/kg.
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Withdraw the needle and return the mouse to its cage.

Post-Injection Monitoring:

Observe the animal for any signs of distress, discomfort, or adverse reactions immediately

after the injection and at regular intervals as per the experimental protocol.

Concluding Remarks
The provided information serves as a comprehensive starting point for researchers planning to

use GSK137647A in in vivo mouse studies. The dosage of 1 mg/kg administered

intraperitoneally twice daily has shown efficacy in a colitis model.[1][2][3] It is crucial to adapt

the protocols to the specific research question and to adhere to all institutional and national

guidelines for animal welfare. Further dose-response studies may be necessary for different

disease models or administration routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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